4-(Bicyclo[2.2.1]hept-5-en-2-yl)-3-methylbut-3-en-2-one

• CAS No.: 38284-38-7
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: (E)-4-(2-bicyclo[2.2.1]hept-5-enyl)-3-methylbut-3-en-2-one
• InChI: InChI=1S/C12H16O/c1-8(9(2)13)5-12-7-10-3-4-11(12)6-10/h3-5,10-12H,6-7H2,1-2H3/b8-5+
• InChI Key: MSRRPNTUWGQZMN-VMPITWQZSA-N
• Isomeric SMILES: C/C(=C\C1CC2CC1C=C2)/C(=O)C
• Canonical SMILES: CC(=CC1CC2CC1C=C2)C(=O)C

Description

4-(Bicyclo[2.2.1]hept-5-en-2-yl)-3-methylbut-3-en-2-one is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 80 ml. of 2-butanone (1.1 moles), 61.1 grams (0.5 moles) of 5-norbornene-2-carboxaldehyde, and 250 ml. of water containing 6 ml. of 40% sodium hydroxide solution was stirred rapidly at 50°C. for 2 hours when most of the aldehyde had been consumed (as determined by infrared analysis) and an aldol had formed. Stirring was continued and the temperature was slowly raised to 70°C. and kept there for 30 minutes causing dehydration of 75% of the aldol. A small amount of toluene sulfonic acid was added which catalyzed the dehydration of the remaining aldol. 90.8 grams of crude material which was a viscous liquid was distilled through a short Vigreux-column to give 4-(5-norbornenyl)-3-methyl-but-3-en-2-one which had a boiling point of 121°-122°C. at 10 mm., nD 25 = 1.5156.